5,6-dichloro-1H-indene

• CAS No.: 130569-32-3
• Molecular Formula: C9H6Cl2
• Molecular Weight: 185.05 g/mol
• IUPAC Name: 5,6-dichloro-1H-indene
• InChI: InChI=1S/C9H6Cl2/c10-8-4-6-2-1-3-7(6)5-9(8)11/h1-2,4-5H,3H2
• InChI Key: YXQCOYQBWHHOPI-UHFFFAOYSA-N
• Canonical SMILES: C1C=CC2=CC(=C(C=C21)Cl)Cl

Description

5,6-dichloro-1H-indene is a useful research compound. Its molecular formula is C9H6Cl2 and its molecular weight is 185.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 17.48 g of the product of Step B, 470 ml of toluene, 0.57 g of 4-tert.-butyl-chatechol and 1.63 g of p-toluene sulfonic acid was refluxed for 2 hours and then was diluted with water. 10 ml of N sodium hydroxide solution were added and the mixture was extracted with toluene. The organic phase was evaporated to dryness under reduced pressure and the residue was taken up in hexane. The mixture was vacuum filtered and the crystalline product was dried to obtain 9 g of the desired product melting at 76° C.